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Compound of Interest

Compound Name: 6-Chloro-3-fluoropicolinonitrile

CAS No.: 1207609-52-6

Cat. No.: B2750586

Get Quote

A Guide for Pharmaceutical & Agrochemical Development

Executive Summary: The Fluorinated Scaffold
6-Chloro-3-fluoropicolinonitrile (CAS: 1207609-52-6) is a critical heterocyclic building block

used primarily in the synthesis of next-generation arylpicolinate herbicides (synthetic auxins)

and kinase inhibitor pharmaceuticals.[1] Its structural value lies in the specific 3,6-substitution

pattern of the pyridine ring, where the electron-withdrawing fluorine atom at position 3

modulates the pKa and metabolic stability of downstream derivatives, while the chlorine at

position 6 serves as a versatile handle for Suzuki-Miyaura coupling or nucleophilic aromatic

substitution (

).

This guide provides a technical framework for sourcing this intermediate, focusing on impurity

profiling, synthesis-driven quality control (QC), and supplier validation.
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Understanding the synthesis of this molecule is the only way to predict and detect "silent"

impurities that do not appear on a standard Certificate of Analysis (CoA).

Identity:

IUPAC Name: 6-Chloro-3-fluoropyridine-2-carbonitrile[1]

CAS Number: 1207609-52-6[1]

Molecular Formula:

Molecular Weight: 156.54 g/mol

2.1 Dominant Synthetic Routes & Impurity Mapping
Commercial production typically follows one of two routes. The route chosen by the supplier

dictates the impurity profile you must screen for.

Route A: Cyanation of Dichlorofluoropyridine (Common)

Precursor: 2,6-Dichloro-3-fluoropyridine.[1]

Mechanism:[2][3][4][5][6] Nucleophilic displacement of the C2-chlorine using a cyanide

source (e.g., CuCN, Zn(CN)2) or Ammoxidation.

Critical Impurities:

Regioisomers: 2-Chloro-6-cyano-3-fluoropyridine (if the cyanation occurs at the wrong

position).[1]

Over-reaction: 2,6-Dicyano-3-fluoropyridine (bis-nitrile).[1]

Metal Residues: Copper (Cu) or Palladium (Pd) levels, which can poison downstream

catalysts in drug synthesis.

Route B: Functionalization of Picoline Derivatives (Alternative)

Precursor: 6-Chloro-3-fluoro-2-methylpyridine.[1][6][7]
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Mechanism:[2][3][4][5][6] Oxidation of the methyl group to the acid, followed by conversion

to the nitrile.

Critical Impurities:

Hydrolysis Byproducts: 6-Chloro-3-fluoropicolinic acid (incomplete conversion).[1]

Oxidative residuals: Manganese or Chromium traces (if permanganate/dichromate

oxidants were used).

2.2 Synthesis & Impurity Pathway Diagram
The following diagram illustrates the origin of critical impurities based on the synthetic route.

2,6-Dichloro-3-fluoropyridine
(Precursor A)

6-Chloro-3-fluoropicolinonitrile
(Target)

Cyanation (CuCN/Pd)

Impurity: 2,6-Dicyanopyridine
(Over-reaction)

Double Cyanation

Impurity: Regioisomer
(2-Cl, 6-CN)

Wrong Site Attack

6-Chloro-3-fluoro-2-methylpyridine
(Precursor B)

Oxidation + Dehydration

Impurity: Picolinic Acid
(Hydrolysis)

Incomplete Dehydration

Click to download full resolution via product page

Caption: Figure 1. Synthetic origins of critical impurities. Route A (Cyanation) risks

regioisomers; Route B (Oxidation) risks acid contamination.

Commercial Supplier Landscape
Suppliers for this intermediate fall into three distinct tiers. Sourcing strategy should depend on

your development phase (Discovery vs. GMP Scale-up).[1]

Tier 1: Validated Manufacturing Sources (Scale-Up/GMP)
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These entities often possess the actual reactor capacity and process technology.[1] They are

best for kg-to-metric ton requirements.[1]

BLD Pharm (Shanghai/Global): Strong capability in fluorinated heterocycles. Offers detailed

CoAs including NMR/HPLC.

ChemScene: Specializes in active building blocks; reliable for bridging the gap between

gram-scale and pilot-scale.[1]

Apollo Scientific (UK/US): Excellent for Western-compliance documentation, though often

acts as a high-QC distributor for Asian manufacturers.[1]

Tier 2: Catalog & Research Suppliers (Discovery)
Best for <100g needs where speed is prioritized over bulk pricing.

Sigma-Aldrich (Merck): High reliability, but typically re-packages from Tier 1 sources with

added QC.

Combi-Blocks: Known for having "in-stock" availability of specific halo-pyridines.[1]

Tier 3: Aggregators (Caution Advised)
General Chemical Marketplaces (e.g., Molbase, ChemicalBook): Use these only to identify

leads. Never purchase without an independent batch sample validation, as "ghost listings"

are common.

Quantitative Data: Typical Commercial Specifications

Parameter Standard Grade High/Pharma Grade Critical Note

| Purity (HPLC) |

|

| 95% is insufficient for late-stage coupling due to potential catalyst poisoning.[1] | | Water
Content |

|
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| Nitriles can hydrolyze to amides/acids if wet. | | Pd/Cu Content | Not Listed |

| Critical if used in subsequent Suzuki couplings. | | Appearance | Off-white solid | White
crystalline | Yellowing indicates oxidation or nitro-impurities.[1] |

Technical Validation Protocol (The "Self-Validating"
System)
Do not trust the supplier's CoA blindly.[1] Implement this internal validation protocol upon

receipt of any new batch.

Step 1: Regioisomer Discrimination (The "Silent Killer")
Standard LC-MS often fails to separate the 6-chloro-3-fluoro isomer from the 2-chloro-6-fluoro

isomer due to identical mass and similar polarity.[1]

Protocol: Use

-NMR or

-NMR.[1]

Logic: The coupling constants (

-values) between the fluorine and adjacent protons differ significantly depending on the
position relative to the nitrogen and chlorine.

Target (3-F): Look for specific F-H coupling patterns characteristic of the 3-position (often

a ddd or similar multiplet distinct from the 5-F or 6-F positions).[1]

Step 2: Functional Integrity Check[1]
Test: FT-IR.

Marker: Confirm the sharp Nitrile (

) stretch around 2230–2240 cm⁻¹.

Warning: A broad peak around 3300–3500 cm⁻¹ indicates hydrolysis to the amide or acid

(impurity).
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Step 3: Metal Scavenging Simulation
If the material is intended for a Pd-catalyzed coupling (e.g., to make a Rinskor-type herbicide

analog):

Test: Run a small-scale Suzuki coupling with a standard boronic acid.

Pass Criteria: Yield >80%.

Fail Criteria: Low yield or black precipitation suggests high residual sulfur or copper from the

synthesis of the nitrile itself.

Supplier Validation Workflow
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Confirmed Structure
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Caption: Figure 2. Quality Assurance decision matrix for fluorinated nitrile intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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